
Technical Support Center: Safe Handling of 2-[4-
(bromomethyl)phenyl]propanoic acid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:

2-[4-

(Bromomethyl)phenyl]propanoic

acid

Cat. No.: B028180 Get Quote

This guide provides essential safety information, troubleshooting for common handling issues,

and detailed protocols for researchers, scientists, and drug development professionals working

with 2-[4-(bromomethyl)phenyl]propanoic acid (CAS No. 111128-12-2).

Frequently Asked Questions (FAQs)
Q1: What are the primary hazards associated with 2-[4-(bromomethyl)phenyl]propanoic
acid?

A1: 2-[4-(bromomethyl)phenyl]propanoic acid is a hazardous substance that can cause

severe skin burns and serious eye damage.[1][2][3][4] It is classified as a corrosive material.[1]

[4][5] Additionally, it may cause respiratory irritation if inhaled.[6] It is also identified as a

lachrymator, meaning it can cause tearing.[4]

Q2: What personal protective equipment (PPE) is mandatory when handling this compound?

A2: To ensure personal safety, the following PPE must be worn:

Gloves: Chemical-resistant gloves are required to prevent skin contact.[4][6]

Eye Protection: Chemical safety goggles or a face shield are necessary to protect against

serious eye damage.[4][6]
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Protective Clothing: A lab coat or other protective clothing should be worn to cover exposed

skin.[4][6]

Respiratory Protection: In poorly ventilated areas or when dust is generated, a NIOSH-

approved respirator (such as a dust mask type N95) is recommended.[5]

Q3: I accidentally spilled a small amount of the powder on the lab bench. What is the correct

cleanup procedure?

A3: For small spills, you should first ensure the area is well-ventilated and you are wearing the

appropriate PPE.[4][6] Avoid creating dust.[3] Gently sweep or vacuum the spilled material and

place it into a suitable, labeled container for disposal.[4][6] Consult local regulations for proper

waste disposal.[4]

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate action is crucial:

Skin Contact: Immediately remove all contaminated clothing.[4] Wash the affected skin with

plenty of soap and water.[6] Seek immediate medical attention as corrosive injuries can be

severe.[3][7]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3][6] If

you are wearing contact lenses, remove them if it is safe to do so and continue rinsing.[3]

Seek immediate medical attention.[4]

Q5: How should 2-[4-(bromomethyl)phenyl]propanoic acid be stored?

A5: Store the compound in a tightly closed container in a dry, cool, and well-ventilated place.[3]

[6] It should be stored locked up and away from incompatible materials such as strong

oxidizing agents.[3][4][6]
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Property Value Source

CAS Number 111128-12-2 [2][5][6][8]

Molecular Formula C10H11BrO2 [1][2][8]

Molecular Weight ~243.10 g/mol [1][2][5][8]

Appearance
Beige to cream crystalline

powder
[2]

Melting Point 126-130 °C [2][5][9]

Solubility
Sparingly soluble in water;

Soluble in DMSO and DMF
[2]

Hazard Identification

Hazard Classification GHS Code Signal Word

Skin Corrosion/Irritation

(Category 1B)
H314 Danger

Serious Eye Damage/Eye

Irritation (Category 1)
H314 Danger

Specific target organ toxicity

(single exposure) - Respiratory

system

May cause respiratory irritation Warning

Experimental Protocols
Protocol 1: Emergency First Aid Procedures

Inhalation:

1. Immediately move the affected individual to fresh air.[3][6]

2. If breathing is difficult, provide oxygen.[3]
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3. If the individual is not breathing, administer artificial respiration, but avoid mouth-to-mouth

resuscitation if the substance was ingested or inhaled.[3]

4. Seek immediate medical attention.[6]

Skin Contact:

1. Immediately remove all contaminated clothing and shoes.[6]

2. Wash the affected area with large amounts of soap and water.[6]

3. Seek immediate medical attention.[6]

Eye Contact:

1. Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the

upper and lower eyelids.[3]

2. Remove contact lenses if present and easy to do.[3]

3. Continue rinsing.

4. Seek immediate medical attention.[4]

Ingestion:

1. Do NOT induce vomiting.[3][4]

2. Rinse the mouth with water.[3][6]

3. Seek immediate medical attention.[6]

Protocol 2: Accidental Release and Spill Cleanup

Personal Precautions:

1. Ensure adequate ventilation.[6]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/2-4-bromomethylphenylpropionic-acid-pd180727110805.html
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.echemi.com/sds/2-4-bromomethylphenylpropionic-acid-pd180727110805.html
https://www.echemi.com/sds/2-4-bromomethylphenylpropionic-acid-pd180727110805.html
https://aksci.com/sds/D726_SDS.pdf
https://www.echemi.com/sds/2-4-bromomethylphenylpropionic-acid-pd180727110805.html
https://aksci.com/sds/D726_SDS.pdf
https://www.echemi.com/sds/2-4-bromomethylphenylpropionic-acid-pd180727110805.html
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAH60763&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b028180?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Wear all required personal protective equipment, including respiratory protection, gloves,

eye protection, and protective clothing.[4][6]

3. Avoid dust formation.[3]

Containment and Cleaning:

1. Prevent further leakage or spillage if it is safe to do so.[4]

2. For solid spills, carefully sweep up the material.[6] Avoid generating dust.

3. Place the collected material into a suitable and properly labeled container for disposal.[4]

[6]

Environmental Precautions:

1. Do not let the product enter drains, other waterways, or soil.[4]

Mandatory Visualization
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Start: Receive Chemical

Store in a cool, dry,
well-ventilated area.

Keep container sealed.

Upon Receipt

Wear Appropriate PPE:
- Safety Goggles

- Lab Coat
- Gloves

- Respirator (if needed)

Before Use

Handling:
- Use in a fume hood or

well-ventilated area.
- Avoid dust generation.
- Wash hands after use.

Accidental Spill? Personal Exposure?

Dispose of waste in a
sealed, labeled container
according to regulations.

After Experiment

No

Spill Cleanup Protocol:
1. Evacuate & Ventilate

2. Wear full PPE
3. Contain & Collect

4. Dispose as hazardous waste

Yes

First Aid Protocol:
- Skin: Wash with water
- Eyes: Rinse with water

- Inhalation: Move to fresh air
- Ingestion: Do NOT induce vomiting

Yes No

Seek Immediate
Medical Attention End of Process

Click to download full resolution via product page

Caption: Workflow for the safe handling of 2-[4-(bromomethyl)phenyl]propanoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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